Cas no 71736-22-6 (Pentadecanoic acid, 15-iodo-)

• Product Name: Pentadecanoic acid, 15-iodo-
• CAS No: 71736-22-6
• MF: C₁₅H₂₉IO₂
• MW: 368.29403758049
• CID: 545136
• PubChem ID: 13135089
• Update Time: 2025-04-19

Pentadecanoic acid, 15-iodo- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 15-iodo-
• 15-iodopentadecanoic acid
• DTXSID80521001
• SCHEMBL4531076
• starbld0043365
• 71736-22-6

• Inchi： 1S/C15H29IO2/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15(17)18/h1-14H2,(H,17,18)
• InChI Key： MSLBDNQKDOUYDH-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 368.12087
• Monoisotopic Mass: 368.12123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3